Cas no 732249-57-9 (4-(3-chlorobut-3-enyl)benzoic acid)

• Product Name: 4-(3-chlorobut-3-enyl)benzoic acid
• CAS No: 732249-57-9
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD02259928
• CID: 878809
• PubChem ID: 24722220
• Update Time: 2025-11-01

4-(3-chlorobut-3-enyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorobut-3-enyl)benzoic acid
• 4-(3-Chloro-3-butenyl)benzoic acid
• 732249-57-9
• 4-(3-CHLORO-3-BUTENYL)BENZOICACID
• MFCD02259928
• DTXSID30641268
• AKOS016017239
• 4-(3-Chlorobut-3-en-1-yl)benzoic acid

• MDL： MFCD02259928
• Inchi： 1S/C11H11ClO2/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-7H,1-3H2,(H,13,14)
• InChI Key： DMPBHAIVFBPSOR-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 210.04500
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 343.4°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.561
• PSA: 37.30000
• LogP: 3.06990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3-chlorobut-3-enyl)benzoic acid

4-(3-Chlorobut-3-enyl)benzoic Acid (CAS No. 732249-57-9): A Comprehensive Overview

4-(3-Chlorobut-3-enyl)benzoic acid (CAS No. 732249-57-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated butenyl group attached to a benzoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-(3-chlorobut-3-enyl)benzoic acid is C₁₁H₁₀ClO₂, and its molecular weight is approximately 207.65 g/mol. The compound's chemical structure consists of a benzene ring with a carboxylic acid group at the para position, and a chlorinated butenyl chain attached to the same carbon atom as the carboxylic acid. This arrangement provides a balance between hydrophobic and hydrophilic properties, which is crucial for its potential biological activities.

Recent studies have highlighted the potential of 4-(3-chlorobut-3-enyl)benzoic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For instance, researchers have explored its role in the development of anti-inflammatory agents and antimicrobial compounds. The presence of the chlorinated butenyl group can enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors, thereby modulating their activity.

In the context of medicinal chemistry, 4-(3-chlorobut-3-enyl)benzoic acid has been investigated for its potential as a lead compound in drug discovery programs. Its structural features make it an attractive candidate for optimization through techniques such as structure-activity relationship (SAR) studies and molecular modeling. These approaches aim to identify structural modifications that can improve the compound's potency, selectivity, and pharmacokinetic properties.

One recent study published in the Journal of Medicinal Chemistry evaluated the anti-inflammatory properties of 4-(3-chlorobut-3-enyl)benzoic acid derivatives. The researchers found that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This finding suggests that 4-(3-chlorobut-3-enyl)benzoic acid could serve as a scaffold for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory potential, 4-(3-chlorobut-3-enyl)benzoic acid has also shown promise in antimicrobial research. A study published in the Journal of Antibiotics investigated the antimicrobial activity of this compound against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results indicated that 4-(3-chlorobut-3-enyl)benzoic acid exhibited moderate to strong inhibitory effects, particularly against multidrug-resistant strains. This property makes it a valuable candidate for developing new antimicrobial agents to combat emerging drug-resistant infections.

The synthesis of 4-(3-chlorobut-3-enyl)benzoic acid typically involves multi-step processes that can be optimized for efficiency and scalability. Common synthetic routes include the coupling of a chlorinated butenyl halide with a substituted benzene ring followed by carboxylation or esterification steps. Recent advancements in catalytic methods have further improved the yield and purity of the final product, making it more accessible for large-scale production.

In terms of safety and handling, 4-(3-chlorobut-3-enyl)benzoic acid should be managed with standard laboratory precautions due to its chemical reactivity and potential health effects. It is important to follow proper storage guidelines to maintain its stability and prevent degradation. Additionally, environmental considerations should be taken into account during its synthesis and disposal to minimize any adverse impacts.

The future prospects for 4-(3-chlorobut-3-enyl)benzoic acid are promising, driven by ongoing research efforts to explore its full potential in various therapeutic areas. As new derivatives are developed and tested, it is likely that this compound will continue to play a significant role in advancing our understanding of molecular mechanisms underlying disease processes and in the discovery of novel therapeutic agents.